Cas no 391671-26-4 (2H-Imidazol-2-one,1,3-dihydro-5-methyl-1-(2-propyn-1-yl)-)

• Product Name: 2H-Imidazol-2-one,1,3-dihydro-5-methyl-1-(2-propyn-1-yl)-
• CAS No: 391671-26-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 299201
• PubChem ID: 10942486
• Update Time: 2025-04-19

2H-Imidazol-2-one,1,3-dihydro-5-methyl-1-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one,1,3-dihydro-5-methyl-1-(2-propyn-1-yl)-
• 2H-Imidazol-2-one,1,3-dihydro-5-methyl-1-(2-propynyl)- (9CI)
• SCHEMBL9827360
• 5-Methyl-1-(prop-2-yn-1-yl)-1,3-dihydro-2H-imidazol-2-one
• 391671-26-4
• AKOS006359642

• Inchi： 1S/C7H8N2O/c1-3-4-9-6(2)5-8-7(9)10/h1,5H,4H2,2H3,(H,8,10)
• InChI Key： QGVSHILPMMTSKL-UHFFFAOYSA-N
• SMILES： O=C1NC=C(C)N1CC#C

Computed Properties

• Exact Mass: 136.06374
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34